Cas no 87423-79-8 (Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-)
87423-79-8 structure
Product Name:Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
CAS No:87423-79-8
MF:C20H25NO2
MW:311.41800570488
CID:656471
PubChem ID:13236501
Update Time:2025-04-19
Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-
- (3,5-ditert-butyl-4-hydroxyphenyl)-pyridin-4-ylmethanone
- 87423-79-8
- SCHEMBL10706960
- DTXSID00530877
- (3,5-Di-tert-butyl-4-hydroxyphenyl)(pyridin-4-yl)methanone
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- Inchi: 1S/C20H25NO2/c1-19(2,3)15-11-14(12-16(18(15)23)20(4,5)6)17(22)13-7-9-21-10-8-13/h7-12,23H,1-6H3
- InChI Key: CPVXKIQZNSNTLU-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C(C2C=CN=CC=2)=O)=CC=1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 311.188529040g/mol
- Monoisotopic Mass: 311.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 50.2Ų
Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
87423-79-8 (Methanone, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-4-pyridinyl-) Related Products
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